1-tert-butyl-5-oxo-N-{2-[4-(trifluoromethyl)phenyl]ethyl}-3-pyrrolidinecarboxamide

• IUPAC Name: 1-tert-butyl-5-oxo-N-[2-[4-(trifluoromethyl)phenyl]ethyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H23F3N2O2/c1-17(2,3)23-11-13(10-15(23)24)16(25)22-9-8-12-4-6-14(7-5-12)18(19,20)21/h4-7,13H,8-11H2,1-3H3,(H,22,25)
• InChI Key: XBSDRTQBKQBFIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1CC(CC1=O)C(=O)NCCC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C18H23F3N2O2
• Molecular Weight: 356.4 g/mol

Description

Synthesis Analysis

The synthesis of closely related compounds involves multi-step organic reactions starting from basic precursors like tert-butyl 4-oxopiperidine-1-carboxylate, ethyl cyanomalonate, and sulfur. These precursors undergo reactions such as cyclization, catalytic asymmetric reduction, and conjugate addition, resulting in compounds with complex structures including substituted pyrrolidines and pyrrolidine carboxylic acids (Chung et al., 2005).

Molecular Structure Analysis

The molecular and crystal structure of related compounds has been characterized by X-ray crystallographic analysis, revealing intramolecular hydrogen bonding and specific space group classifications. For instance, derivatives of substituted thienopyridines crystallize in the monoclinic space group P21/c, stabilized by intramolecular hydrogen bonds (Çolak et al., 2021).

Chemical Reactions and Properties

Compounds within this class undergo various chemical reactions, including nitrile anion cyclization, which is key for the synthesis of N-tert-butyl disubstituted pyrrolidines. This reaction showcases the compound's reactivity and potential for further functionalization (Chung et al., 2005).

Physical Properties Analysis

The physical properties of related compounds have been extensively studied, including their solubility, crystal structure, and thermal stability. For example, substituted polyamides derived from tert-butyl compounds demonstrate high thermal stability and solubility in various organic solvents, suggesting similar properties could be expected for the target compound (Hsiao et al., 2000).

Chemical Properties Analysis

The chemical properties, such as reactivity with specific reagents and behavior under certain conditions, can be inferred from similar compounds. The enzymatic C-demethylation and other metabolic transformations indicate the potential biological relevance and chemical reactivity of these compounds (Yoo et al., 2008).

Scientific Research Applications

Synthesis and Properties of Polyamides

• Researchers Hsiao, Yang, and Chen (2000) discussed the synthesis and properties of polyamides using derivatives similar to 1-tert-butyl-5-oxo-N-{2-[4-(trifluoromethyl)phenyl]ethyl}-3-pyrrolidinecarboxamide. These polyamides have potential applications in producing flexible and tough films with high thermal stability, useful for various industrial applications (Hsiao, Yang, & Chen, 2000).

Genotoxicity Assessment

• A study by Chen et al. (2008) evaluated the genotoxic effects of chemicals similar in structure to this compound. These types of compounds can induce DNA damage in human lymphocytes, suggesting potential applications in genetic research and toxicology (Chen et al., 2008).

Nucleophilic Substitutions and Radical Reactions

• The versatility of tert-butyl phenylazocarboxylates, related to the queried compound, in synthetic organic chemistry is highlighted by Jasch et al. (2012). These compounds can undergo nucleophilic substitutions and radical reactions, offering applications in synthetic and medicinal chemistry (Jasch, Höfling, & Heinrich, 2012).

Characterization of Aromatic Polyamides

• Yang, Hsiao, and Yang (1999) conducted a study on the synthesis and characterization of aromatic polyamides based on compounds structurally similar to the queried chemical. These findings are relevant to the development of new materials with specific thermal and solubility properties (Yang, Hsiao, & Yang, 1999).

Synthesis of Soluble Polyamides

• Liaw, Liaw, and Chen (2000) explored the synthesis of new soluble polyamides using similar compounds. These polyamides demonstrate excellent solubility and thermal properties, indicating their potential use in high-performance materials (Liaw, Liaw, & Chen, 2000).

Biochemical Synthesis and Activity

• Rosowsky et al. (1994) worked on the synthesis of compounds related to this compound. Their research focused on synthesizing and evaluating the biological activity of these compounds, potentially applicable in pharmaceutical research (Rosowsky, Bader, Wright, & Moran, 1994).

Supramolecular Chemistry

• Samipillai et al. (2016) investigated the supramolecular arrangement of 3-oxopyrrolidines, closely related to the queried compound. Their research provides insight into how these compounds can form diverse supramolecular assemblies through weak interactions, which is valuable in the field of material science and nanotechnology (Samipillai, Bhatt, Kruger, Govender, & Naicker, 2016).

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug or a biologically active compound, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a novel compound, initial studies would likely focus on characterizing its physical and chemical properties, and if it’s intended to be a drug, future research could involve studying its pharmacological activity.